![molecular formula C14H13BrN2O B5296932 1-(4-bromophenyl)-3-(1-ethyl-1H-pyrazol-4-yl)-2-propen-1-one](/img/structure/B5296932.png)
1-(4-bromophenyl)-3-(1-ethyl-1H-pyrazol-4-yl)-2-propen-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-bromophenyl)-3-(1-ethyl-1H-pyrazol-4-yl)-2-propen-1-one, also known as BRP, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(4-bromophenyl)-3-(1-ethyl-1H-pyrazol-4-yl)-2-propen-1-one is not fully understood. However, it is believed that this compound exerts its biological activity by inhibiting specific enzymes or proteins in the body. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory mediators, and inhibit the replication of viruses. In addition, this compound has been shown to exhibit analgesic and antipyretic effects.
Advantages and Limitations for Lab Experiments
1-(4-bromophenyl)-3-(1-ethyl-1H-pyrazol-4-yl)-2-propen-1-one has several advantages for use in lab experiments. It is readily available, relatively inexpensive, and easy to synthesize. In addition, this compound exhibits a wide range of biological activities, making it a versatile compound for use in various assays. However, there are also limitations to the use of this compound in lab experiments. For example, this compound is not very soluble in water, which can make it difficult to use in aqueous-based assays. In addition, this compound can exhibit cytotoxic effects at high concentrations, which can limit its use in certain assays.
Future Directions
There are several future directions for the study of 1-(4-bromophenyl)-3-(1-ethyl-1H-pyrazol-4-yl)-2-propen-1-one. One direction is the development of this compound-based materials with unique properties. For example, this compound could be used as a building block for the synthesis of polymers with specific optical or electronic properties. Another direction is the investigation of this compound as a potential therapeutic agent for various diseases. For example, this compound could be studied for its potential as an anticancer agent or as a treatment for viral infections. Finally, the development of new methods for the synthesis of this compound and its derivatives could lead to the discovery of new compounds with unique biological activities.
Synthesis Methods
The synthesis of 1-(4-bromophenyl)-3-(1-ethyl-1H-pyrazol-4-yl)-2-propen-1-one involves the reaction between 4-bromoacetophenone and 1-ethyl-1H-pyrazole-4-carbaldehyde in the presence of a base. The reaction is carried out under reflux conditions in an organic solvent such as ethanol or methanol. The resulting product is purified by recrystallization to obtain this compound in a high yield.
Scientific Research Applications
1-(4-bromophenyl)-3-(1-ethyl-1H-pyrazol-4-yl)-2-propen-1-one has been studied extensively for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has been investigated for its anticancer, anti-inflammatory, and antiviral properties. In material science, this compound has been used as a building block for the synthesis of novel polymers and materials. In organic synthesis, this compound has been employed as a starting material for the synthesis of various biologically active compounds.
properties
IUPAC Name |
(E)-1-(4-bromophenyl)-3-(1-ethylpyrazol-4-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrN2O/c1-2-17-10-11(9-16-17)3-8-14(18)12-4-6-13(15)7-5-12/h3-10H,2H2,1H3/b8-3+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKRYRRGACKLURE-FPYGCLRLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=N1)C=CC(=O)C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C=C(C=N1)/C=C/C(=O)C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.